Cas no 2171617-52-8 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidopropanoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidopropanoic acid
• CAS No: 2171617-52-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6055934
• PubChem ID: 165483712
• Update Time: 2025-10-30

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidopropanoic acid
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)acetamido]propanoic acid
• 2171617-52-8
• EN300-1492446

• Inchi： 1S/C26H30N2O5/c1-16(2)28(14-13-23(29)30)25(31)24(17-11-12-17)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,24H,11-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： BCZINXHLGFARQM-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)acetamidopropanoic acid

3-(Cyclopropyl)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-N-(propan-2-yl)acetamidopropanoic Acid: A Comprehensive Overview

The compound with CAS number 2171617-52-8, named 3-(Cyclopropyl)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-N-(propan-2-yl)acetamidopropanoic Acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an N-isopropyl acetamide substituent. These structural features contribute to its unique chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of cyclopropyl groups in enhancing the bioactivity of organic compounds. The presence of this three-membered ring in the molecule can significantly influence its physical and chemical properties, such as stability, solubility, and reactivity. Additionally, the Fmoc group is widely recognized as a protecting group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during complex molecule construction.

The N-isopropyl acetamide substituent further adds to the complexity of this compound, potentially influencing its pharmacokinetic properties. This substituent may enhance the molecule's ability to cross biological membranes, making it a promising candidate for drug delivery systems. Recent research has explored the use of such substituents in improving the bioavailability of therapeutic agents, particularly in the context of targeted drug delivery.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The incorporation of the cyclopropyl group typically requires specific cyclopropanation techniques, while the installation of the Fmoc group involves well-established methodologies from peptide chemistry. The integration of these elements into a single molecule represents a significant achievement in modern organic synthesis.

In terms of applications, this compound has shown potential in various areas, including as a building block for more complex molecules and as a candidate for medicinal chemistry research. Its structure suggests that it could serve as a lead compound for developing new drugs with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. By employing molecular modeling techniques, scientists can simulate how this compound interacts with biological targets, providing valuable insights into its potential therapeutic applications.

In conclusion, 3-(Cyclopropyl)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-N-(propan-2-yl)acetamidopropanoic Acid stands out as a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an intriguing subject for further exploration, particularly in the realms of drug discovery and chemical synthesis.